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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Azidooctane, also known as octyl azide, is an organic compound featuring a linear eight-
carbon alkyl chain functionalized with an azide group. This structure imparts a dual nature to
the molecule: a lipophilic alkyl tail and a highly reactive azide headgroup. This reactivity,
particularly in bioorthogonal "click chemistry" reactions, has made 1-azidooctane and similar
long-chain alkyl azides valuable reagents in various scientific fields, including drug
development, chemical biology, and materials science.[1][2] Their ability to participate in the
Huisgen 1,3-dipolar cycloaddition with alkynes to form stable triazoles allows for the specific
and efficient labeling and conjugation of molecules in complex biological systems.[1][2]
Understanding the chemical properties and stability of 1-azidooctane is paramount for its safe
handling, storage, and effective application in research and development.

Chemical and Physical Properties

The physicochemical properties of 1-azidooctane are summarized in the table below. These
properties are crucial for designing reaction conditions, purification procedures, and for
predicting its behavior in different solvent systems.
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Property Value Source
Molecular Formula C8H17N3 [311415][6]
Molecular Weight 155.24 g/mol [311415][6]
CAS Number 7438-05-3 [31[4]1[5][6]
Appearance Not specified, likely a liquid at

room temperature
Density (pl) 840.00 kg/m 3 (at 293.00 K) [3]
Boiling Point Not available

logPoct/wat (Octanol/Water

Partition Coefficient)

3.657 (Crippen Calculated)

[3]

log10WS (Water Solubility in
mol/L)

-8.26 (Crippen Calculated)

[3]

Standard Liquid Enthalpy of
Combustion (AcH°liquid)

-5674.00 = 3.00 kJ/mol

[3]

Liquid Phase Enthalpy of
Formation (AfH°liquid)

96.70 kJ/mol

[3]

Stability and Reactivity

Stability:

Organic azides like 1-azidooctane are energetic molecules and must be handled with care.

While higher molecular weight azides are generally considered to be at a lower risk of

explosive decomposition compared to their smaller counterparts, certain precautions are

essential.[3]

o General Stability: Stable under normal storage conditions.[7]

o Sensitivity to Energy Input: Organic azides are potentially explosive and can decompose

upon exposure to external energy sources such as heat, light, pressure, or shock.[3][4] It is
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recommended to store them at low temperatures (e.g., -18°C) and in the dark, preferably in
plastic amber containers.[4]

» Light Sensitivity: 1-Azidooctane is noted to be light-sensitive.[7][8]

 Structural Stability Considerations: The stability of an organic azide is influenced by its
carbon-to-nitrogen ratio. A common guideline, the "Rule of Six," suggests that having at least
six carbon atoms per azide group contributes to a relatively safer profile.[6] 1-Azidooctane,
with its C8BH17N3 formula, adheres to this rule.

Reactivity:

The azide functional group is highly versatile and participates in a range of chemical
transformations.

o Click Chemistry: The most prominent reaction of 1-azidooctane is the copper(l)-catalyzed
azide-alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry.” It reacts with
terminal alkynes to form a stable 1,2,3-triazole linkage.[1] This reaction is highly efficient,
specific, and biocompatible.

o Staudinger Ligation: Azides can react with phosphines in a transformation known as the
Staudinger ligation, which is another powerful tool for bioconjugation.

» Reduction to Amines: The azide group can be readily reduced to a primary amine (1-
aminooctane) using various reducing agents, such as catalytic hydrogenation or
NaBH4/CoCI2:6H20.

o Incompatibilities: Azides should not be mixed with strong oxidizing agents, strong bases, or
acids.[7] Contact with heavy metals (e.g., copper, lead) can form highly explosive heavy
metal azides.[1] Halogenated solvents like dichloromethane and chloroform must be avoided
as they can form dangerously unstable di- and tri-azidomethane.[3][4]

Experimental Protocols

Synthesis of 1-Azidooctane via Nucleophilic Substitution:
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A common and straightforward method for synthesizing 1-azidooctane is through the

nucleophilic substitution of an octyl halide (e.g., 1-bromooctane or 1-iodooctane) with sodium

azide.

Materials:

1-bromooctane (or 1-iodooctane)

Sodium azide (NaN3)

Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)
Deionized water

Diethyl ether (or other suitable extraction solvent)

Magnesium sulfate (MgSO4) or Sodium sulfate (Na2S04) (anhydrous)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve sodium azide in DMSO to
create a 0.5 M solution. Stirring for an extended period (e.g., 24 hours) may be necessary to
fully dissolve the salt.

To this solution, add 1-bromooctane (1 equivalent).

Stir the reaction mixture at room temperature. Monitor the reaction progress using a suitable
technique, such as gas chromatography (GC) or thin-layer chromatography (TLC), until the
starting alkyl halide is consumed.

Once the reaction is complete, quench the reaction by carefully adding deionized water. This
may be slightly exothermic.

Transfer the mixture to a separatory funnel and extract the aqueous phase multiple times
with diethyl ether.

Combine the organic extracts and wash them with water and then with brine.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1266841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter off the drying agent and remove the solvent under reduced pressure to yield the 1-
azidooctane product.

Purification: Purification of organic azides should be approached with caution. Distillation and
sublimation are generally not recommended due to the risk of explosive decomposition.[3]
Purification should be limited to methods like extraction and precipitation.[3]

Safe Handling and Disposal:

Due to the potential hazards associated with organic azides, strict safety protocols must be
followed.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves (nitrile gloves are a common choice).[6]

o Work Environment: All manipulations should be conducted in a well-ventilated chemical fume
hood.[5][6] For reactions with highly reactive azides, the use of a blast shield is
recommended.[5]

e Handling Precautions:

o Use plastic or ceramic spatulas for weighing and transferring azides; avoid metal spatulas
to prevent the formation of shock-sensitive metal azides.[3][5]

o Avoid friction or grinding of solid azides. Do not use ground glass joints with azide-
containing compounds as friction can cause detonation.[5][6]

e Waste Disposal:

o Azide-containing waste should be collected in a dedicated, clearly labeled waste
container.[3][5]

o Do not mix azide waste with acids or heavy metal salts.[3][6]

o Under no circumstances should azide solutions be poured down the drain, as this can lead
to the formation of explosive lead or copper azides in the plumbing.[1]
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o If possible, organic azides should be chemically converted to a more stable derivative,
such as an amine, before disposal.[4]

Visualizations

Caption: Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC) reaction pathway.

Caption: General experimental workflow for the safe handling of organic azides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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